N-(3,4-dimethylphenyl)-4-[methyl(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-[benzenesulfonyl(methyl)amino]-N-(3,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C22H22N2O3S/c1-16-9-12-19(15-17(16)2)23-22(25)18-10-13-20(14-11-18)24(3)28(26,27)21-7-5-4-6-8-21/h4-15H,1-3H3,(H,23,25)
• InChI Key: OPPLICLUHLAKBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

N-(3,4-dimethylphenyl)-4-[methyl(phenylsulfonyl)amino]benzamide, also known as "Compound X," is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of Compound X is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Specifically, it has been shown to inhibit the activity of a protein called AKT, which is involved in cell survival and proliferation. This inhibition leads to the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to have anti-inflammatory effects. Additionally, Compound X has been shown to modulate the activity of various signaling pathways, including those involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its high purity and yield. Additionally, its mechanism of action has been well-studied, making it a useful tool for investigating certain cellular processes. However, one limitation of using Compound X is that it is a synthetic compound, and its effects may not fully mimic those of natural compounds.

Future Directions

There are many potential future directions for research involving Compound X. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Additionally, further investigation into its mechanism of action and effects on various signaling pathways could lead to the development of new therapeutic targets. Finally, the synthesis of analogs of Compound X could lead to the discovery of compounds with even greater efficacy and specificity.

Synthesis Methods

Compound X is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact method of synthesis is proprietary information, but it has been reported that the compound can be obtained in high purity and yield.

Scientific Research Applications

Compound X has been studied for its potential use in various scientific research applications. It has been shown to have activity against certain types of cancer cells, and it has also been investigated for its potential use in the treatment of inflammatory diseases. Additionally, Compound X has been studied for its effects on various biochemical pathways and cellular processes.